1-methylazepane-2,4-dione
Overview
Description
1-Methylazepane-2,4-dione (1-MAD) is an organic compound with a wide range of applications in the fields of chemistry, biology, and medicine. 1-MAD is a member of the azepane family, which is a class of heterocyclic compounds that are characterized by a seven-membered ring structure. It is a colorless, crystalline solid that is soluble in various organic solvents and has a melting point of 95°C. 1-MAD is used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
1-methylazepane-2,4-dione is used in a variety of scientific research applications, such as the synthesis of pharmaceuticals and agrochemicals. It is also used in the synthesis of various other organic compounds, such as dyes, pigments, and surfactants. Additionally, 1-methylazepane-2,4-dione has been used in the synthesis of a variety of natural products, including antibiotics and antifungals.
Mechanism of Action
1-methylazepane-2,4-dione is a reactive compound that undergoes a variety of reactions, depending on the reaction conditions. In the presence of a base, 1-methylazepane-2,4-dione undergoes a nucleophilic substitution reaction with an alkyl halide to form a new compound. In the presence of an acid, 1-methylazepane-2,4-dione undergoes an elimination reaction to form an alkene. Additionally, 1-methylazepane-2,4-dione can undergo a variety of other reactions, such as Diels-Alder reactions, Friedel-Crafts reactions, and Wittig reactions.
Biochemical and Physiological Effects
1-methylazepane-2,4-dione has been found to have a variety of biochemical and physiological effects. It has been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 1-methylazepane-2,4-dione has been found to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. Furthermore, 1-methylazepane-2,4-dione has been found to have anti-inflammatory and anti-cancer activities.
Advantages and Limitations for Lab Experiments
1-methylazepane-2,4-dione is a useful compound for laboratory experiments due to its low cost, easy availability, and wide range of applications. Additionally, 1-methylazepane-2,4-dione is relatively stable and can be stored for extended periods of time without significant degradation. However, 1-methylazepane-2,4-dione is a reactive compound and can undergo a variety of side reactions, depending on the reaction conditions. Therefore, it is important to control the reaction conditions carefully to ensure the desired product is obtained.
Future Directions
In the future, 1-methylazepane-2,4-dione could be used in the synthesis of more complex organic compounds, such as polymers and supramolecular structures. Additionally, 1-methylazepane-2,4-dione could be used in the synthesis of novel drugs and agrochemicals. Furthermore, 1-methylazepane-2,4-dione could be used in the development of new catalysts and reagents for organic synthesis. Finally, 1-methylazepane-2,4-dione could be used in the development of new materials with unique properties, such as magnetic and optical materials.
Synthesis Methods
1-methylazepane-2,4-dione is synthesized by the reaction of 1-bromo-2,4-dione with an alkyl halide in the presence of a base. The reaction is carried out in an aqueous medium at a temperature of 70-80°C. The reaction is complete within 1-2 hours and yields a product with a purity of 99%. The reaction can be scaled up for industrial production.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-methylazepane-2,4-dione can be achieved through a multistep process involving the conversion of a starting material to an intermediate, which is then further transformed to the final product.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Sodium cyanide", "Sodium methoxide", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Sulfuric acid", "Sodium nitrite", "Sodium sulfite", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with methylamine in the presence of sodium cyanide to form 1-methylazepan-2-one.", "Step 2: 1-methylazepan-2-one is treated with sodium methoxide to form the corresponding enolate.", "Step 3: The enolate is then reacted with acetic anhydride to form the acetylated intermediate.", "Step 4: The acetylated intermediate is hydrolyzed with dilute hydrochloric acid to form the corresponding carboxylic acid.", "Step 5: The carboxylic acid is then treated with sulfuric acid and sodium nitrite to form the corresponding diazonium salt.", "Step 6: The diazonium salt is then reduced with sodium sulfite to form the corresponding amine.", "Step 7: The amine is then treated with sodium bicarbonate to form the final product, 1-methylazepane-2,4-dione." ] } | |
CAS RN |
572911-11-6 |
Product Name |
1-methylazepane-2,4-dione |
Molecular Formula |
C7H11NO2 |
Molecular Weight |
141.2 |
Purity |
94 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
